Cas no 2228909-37-1 (3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine
• CAS No: 2228909-37-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6331550
• PubChem ID: 165867159
• Update Time: 2025-07-20

3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine
• 2228909-37-1
• EN300-1746610
• 3-[(2,3-dihydro-1H-inden-1-yl)methyl]-3-methoxyazetidine

• Inchi： 1S/C14H19NO/c1-16-14(9-15-10-14)8-12-7-6-11-4-2-3-5-13(11)12/h2-5,12,15H,6-10H2,1H3
• InChI Key： DCHPJHZJPCZQEL-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine

Comprehensive Analysis of 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine (CAS No. 2228909-37-1)

In the rapidly evolving field of pharmaceutical and chemical research, 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine (CAS No. 2228909-37-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azetidine core and indenyl moiety, represents a promising candidate for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and biological activity, making it a focal point in modern organic chemistry.

The molecular structure of 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine combines a methoxyazetidine ring with a dihydroindene group, offering a versatile scaffold for further functionalization. This hybrid architecture is particularly appealing for designing novel small-molecule inhibitors and ligands, which are critical in targeting specific biological pathways. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in academic and industrial circles revolves around the synthetic routes for CAS No. 2228909-37-1. Efficient methodologies, such as microwave-assisted synthesis and catalytic hydrogenation, have been explored to optimize yield and purity. These techniques address the growing demand for sustainable and scalable production processes, a key concern in green chemistry. Additionally, the compound's stability under various conditions and solubility profiles are frequently investigated, as they directly impact its applicability in formulations.

The pharmacokinetic properties of 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine are another hotspot for research. With the rise of computational tools like molecular docking and QSAR modeling, scientists can predict its absorption, distribution, metabolism, and excretion (ADME) more accurately. This aligns with the broader industry shift toward in silico drug design, reducing reliance on costly and time-consuming experimental trials.

Beyond pharmaceuticals, CAS No. 2228909-37-1 has potential applications in agrochemicals and functional materials. Its heterocyclic framework lends itself to interactions with biological targets in pests, while its rigid indene backbone could enhance the durability of polymeric materials. These interdisciplinary applications resonate with the increasing emphasis on multi-functional compounds in industrial research.

In conclusion, 3-(2,3-dihydro-1H-inden-1-yl)methyl-3-methoxyazetidine (CAS No. 2228909-37-1) exemplifies the convergence of innovation and practicality in modern chemistry. Its structural versatility, coupled with emerging synthetic and analytical technologies, positions it as a valuable entity for future scientific breakthroughs. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and material sciences.